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Compound of Interest

Compound Name: Tinofedrine

CAS No.: 66788-41-8

Cat. No.: B1229409

Get Quote

Executive Summary
This application note provides a comprehensive, mechanistic guide to formulating Tinofedrine
for intravenous (IV) administration. By bypassing hepatic first-pass metabolism, IV delivery of

Tinofedrine ensures the rapid onset of its vasodilatory effects, which is critical in acute

ischemic interventions. This guide covers physicochemical profiling, rationale-driven

formulation strategies (aqueous vs. lipid emulsion), self-validating experimental protocols, and

quality control workflows.

Introduction & Pharmacological Context
Tinofedrine is a substituted β-hydroxyamphetamine derivative characterized by its potent

cerebral and coronary vasodilatory properties[1]. Unlike standard amphetamines, the presence

of the β-hydroxyl group significantly reduces the molecule's lipophilicity. For context, the

predicted XLogP3 of β-hydroxyamphetamines is generally lower (e.g., ~0.8) compared to their

amphetamine counterparts (e.g., ~1.8)[1]. This structural distinction reduces blood-brain barrier

penetration and enhances peripheral selectivity, making Tinofedrine highly applicable for

peripherally-specific sympathomimetic and targeted vasodilatory uses[1].
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When formulated for intravenous delivery, the pharmacokinetic profile of Tinofedrine is

optimized for immediate bioavailability, allowing for rapid modulation of vascular smooth muscle

tone.

Physicochemical Profiling & Preformulation Data
Understanding the physicochemical properties of the active pharmaceutical ingredient (API) is

the foundational step in rational IV formulation design. Tinofedrine exists both as a

hydrophobic free base and a hydrophilic hydrochloride (HCl) salt[2][3].

Property
Tinofedrine (Free
Base)

Tinofedrine HCl
Formulation
Implication

Chemical Formula C20H21NOS2[3] C20H22ClNOS2[2]

Salt selection dictates

the choice of aqueous

vs. lipid-based

vehicles.

Molecular Weight 355.5 g/mol [3] 392.0 g/mol [2]

Influences osmotic

pressure contributions

in the final solution.

Aqueous Solubility Low (Hydrophobic) High (Hydrophilic)

The HCl salt is

preferred for standard

aqueous IV bolus

injections.

pKa (Secondary

Amine)
~8.5 - 9.5 ~8.5 - 9.5

Formulation pH must

be maintained below

7.0 to ensure the

amine remains fully

protonated and

soluble.

Rationale for Intravenous Formulation Design
Expertise & Experience Insight: The formulation of an IV product requires strict adherence to

physiological compatibility to prevent adverse infusion reactions. We approach Tinofedrine
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formulation via two distinct pathways based on the API state:

Strategy A: Aqueous Solutions (using Tinofedrine HCl) For the highly soluble Tinofedrine
HCl, an aqueous vehicle is optimal. However, the pH must be carefully buffered (target pH

5.5 - 6.5). If the pH exceeds 7.5, the free base may precipitate out of solution; if it is too low

(< 4.0), it can cause severe injection site phlebitis and erythrocyte damage. Sodium chloride

is added not merely as a bulking agent, but to precisely adjust the osmolality to ~290

mOsm/kg, preventing erythrocyte hemolysis upon IV bolus administration.

Strategy B: Lipid Emulsions (using Tinofedrine Free Base) In therapeutic scenarios

requiring sustained release or when utilizing the hydrophobic free base, an oil-in-water (O/W)

lipid emulsion is utilized. Historical patent literature demonstrates the efficacy of dissolving

the active ingredient in a co-solvent (such as 1% ethanol) followed by dispersion in a

commercial lipid emulsion (e.g., Intralipid™)[4]. This micellar entrapment reduces acute

peak-dose toxicity and protects the vascular endothelium from localized high drug

concentrations.

Experimental Protocols
Protocol A: Preparation of Tinofedrine HCl Aqueous IV
Injection (10 mg/mL)
Self-Validating Mechanism: This protocol incorporates mandatory in-process pH and osmolality

checks. The workflow is designed so that the final product cannot proceed to sterile filtration

unless physiological parameters are strictly met, ensuring batch trustworthiness.

Vehicle Preparation: In a depyrogenated, pharmaceutical-grade compounding vessel, add

80% of the final target volume of Water for Injection (WFI).

Buffering: Add 10 mM Sodium Citrate buffer. Stir at 400 RPM until completely dissolved.

Adjust the pH to 6.0 using 0.1 N HCl or 0.1 N NaOH.

API Addition: Slowly add Tinofedrine HCl[2] to achieve a final concentration of 10 mg/mL.

Causality: Slow, continuous addition prevents localized saturation and clumping of the

hygroscopic salt, ensuring a uniform dissolution profile.
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Tonicity Adjustment: Add Sodium Chloride (NaCl) incrementally while monitoring the solution

with a freezing-point osmometer until it reaches 290 ± 10 mOsm/kg.

Volume Make-up: QS (quantum satis) to the final volume with WFI.

Sterile Filtration: Pass the solution through a 0.22 µm Polyethersulfone (PES) sterilizing-

grade membrane.

Causality: PES is specifically selected over Nylon or Cellulose Acetate to minimize non-

specific binding of the lipophilic thiophene rings of Tinofedrine, ensuring 100% API

recovery post-filtration.

Protocol B: Preparation of Tinofedrine Lipid Emulsion IV
Infusion (0.02 mg/mL)

Solubilization: Dissolve 20 mg of Tinofedrine free base[3] in 10 mL of absolute Ethanol

(yielding 1% v/v of the final mixture)[4].

Causality: Ethanol acts as a critical co-solvent, breaking the crystal lattice of the

hydrophobic free base and allowing it to partition smoothly into the lipid phase.

Emulsification: Slowly inject the ethanolic Tinofedrine solution into 1,000 mL of a sterile 20%

Intralipid™ emulsion under continuous high-shear homogenization (8,000 RPM for 10

minutes)[4].

Equilibration: Allow the emulsion to rest for 30 minutes at 25°C to ensure complete

partitioning of the drug into the lipid micelles.

Aseptic Filling: Fill into Type I glass infusion bottles under Grade A laminar airflow.

Quality Control & Analytical Validation
To guarantee trustworthiness and patient safety, the following QC panel must be executed prior

to batch release:

HPLC Assay: Reverse-phase HPLC (C18 column, UV detection at 230 nm) to verify

Tinofedrine content (Acceptance criteria: 95.0% - 105.0% of label claim).
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Endotoxin Testing: Limulus Amebocyte Lysate (LAL) kinetic chromogenic assay. Limit: < 0.5

EU/mL to prevent pyrogenic reactions.

Particulate Matter: Light obscuration test (USP <788>) to ensure sub-visible particles are

within safe limits for IV delivery.

Process Workflow Diagram
The following diagram illustrates the logical relationship between compounding, sterilization,

and quality control for Tinofedrine IV formulations.
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Fig 1: Manufacturing and QC workflow for Tinofedrine intravenous formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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